Cas no 1152536-07-6 (1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1152536-07-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5855074
• PubChem ID: 33786405
• Update Time: 2025-10-24

1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dimethylphenyl)-
• 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid
• CS-0290796
• 1152536-07-6
• EN300-1105329

• Inchi： 1S/C12H12N2O2/c1-8-3-4-9(2)11(7-8)14-6-5-10(13-14)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： XLVFMUNOWJTKRW-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)C=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 414.1±33.0 °C(Predicted)
• pka: 3.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Guide to 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152536-07-6): Properties, Applications, and Market Insights

The chemical compound 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152536-07-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole carboxylic acid derivative features a unique structural framework combining a dimethylphenyl group with a pyrazole ring, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, especially with the growing demand for novel bioactive compounds.

From a chemical perspective, 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid demonstrates interesting properties due to its molecular architecture. The presence of both carboxylic acid functionality and aromatic systems allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential in developing selective enzyme inhibitors, particularly in therapeutic areas where modulation of biological pathways is crucial. The compound's structural similarity to known pharmacophores has made it a subject of investigation in several academic and industrial research programs.

The synthesis and applications of 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid have become particularly relevant in light of current trends toward sustainable chemistry and green synthesis methods. Many researchers are exploring eco-friendly approaches to produce such heterocyclic compounds, addressing concerns about environmental impact while maintaining high yields and purity. This aligns with the broader pharmaceutical industry's shift toward atom-efficient processes and reduced waste generation in API manufacturing.

In the pharmaceutical sector, derivatives of 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid are being investigated for their potential biological activities. The compound's core structure appears in several drug candidate molecules targeting inflammatory pathways and metabolic disorders. Its hydrogen bonding capacity and molecular recognition properties make it particularly interesting for structure-based drug design. Recent patent literature suggests growing interest in this chemical scaffold for developing next-generation therapeutic agents with improved selectivity profiles.

The agrochemical industry has also shown interest in 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid and its derivatives. The compound's structural features suggest potential utility in developing novel crop protection agents, especially as the industry seeks alternatives to older chemistries facing resistance issues. Researchers are examining its potential as a precursor for plant growth regulators or pest control agents, particularly in light of increasing regulatory pressures on conventional agrochemicals.

From a commercial availability perspective, 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152536-07-6) is typically supplied by specialty chemical manufacturers serving the pharmaceutical and agrochemical sectors. The compound is generally offered in research quantities with high purity specifications, often exceeding 97% by HPLC analysis. Current market trends indicate steady demand for such fine chemical intermediates, particularly from contract research organizations and academic institutions engaged in medicinal chemistry programs.

Quality control aspects of 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid production are critically important given its potential applications. Reputable suppliers typically provide comprehensive analytical data including NMR spectra, mass spectrometry results, and chromatographic purity profiles. The compound's stability under various storage conditions is another important consideration for researchers, with most suppliers recommending storage in cool, dry environments protected from light to maintain optimal quality over time.

Recent advancements in computational chemistry and molecular modeling have facilitated new research directions for 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid derivatives. Virtual screening approaches are being used to predict potential biological targets for this chemical scaffold, accelerating the discovery of novel applications. This computational-aided approach is particularly valuable in the current research climate where AI-assisted drug discovery and predictive cheminformatics are gaining prominence.

The regulatory status of 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid varies by jurisdiction, but it is generally available for research purposes without significant restrictions. However, researchers should consult current chemical compliance databases and stay informed about evolving regulations concerning chemical safety and laboratory handling protocols. Proper risk assessment procedures should always be followed when working with any chemical substance in laboratory settings.

Looking toward future developments, 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid is likely to maintain its relevance as a valuable synthetic intermediate. The growing emphasis on fragment-based drug discovery and privileged structures in medicinal chemistry suggests continued interest in this chemical class. Additionally, the compound's potential applications in material science, particularly in the development of functionalized polymers or coordination complexes, represent another promising research direction worth exploring.

For researchers seeking technical information about 1-(2,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152536-07-6), several authoritative resources are available. These include chemical databases like SciFinder and Reaxys, patent literature covering its synthetic methods and applications, and specialized publications focusing on heterocyclic chemistry and medicinal chemistry. Staying current with these resources can provide valuable insights into emerging applications and synthetic innovations involving this interesting compound.